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For researchers, scientists, and professionals in drug development, the selection of high-

performance magnetic materials is a critical aspect of experimental design and device

fabrication. This guide provides a detailed comparison of didymium oxide-based permanent

magnets against the two most common types of rare-earth magnets: Neodymium-Iron-Boron

(NdFeB) and Samarium-Cobalt (SmCo). The information presented herein is supported by

quantitative data and standardized experimental methodologies to aid in the informed selection

of these critical materials.

Introduction to Rare-Earth Magnets
Rare-earth magnets are a class of strong permanent magnets made from alloys of rare-earth

elements. They are known for their high magnetic strength, making them indispensable in a

wide range of applications, from consumer electronics to advanced scientific instrumentation.

The most prominent members of this family are Neodymium-Iron-Boron (NdFeB) and

Samarium-Cobalt (SmCo) magnets.

Didymium, historically considered a single element, is a mixture of the rare-earth elements

neodymium and praseodymium. In the context of modern magnet technology, "didymium-

based magnets" refer to NdFeB magnets in which a portion of the neodymium is substituted

with praseodymium. This substitution can influence the magnetic properties and cost-

effectiveness of the resulting magnet.
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The performance of a permanent magnet is characterized by several key magnetic and

physical properties. The following tables summarize the typical magnetic properties of various

grades of didymium-based, standard NdFeB, and SmCo magnets.

Table 1: Typical Magnetic Properties of Sintered Didymium (NdPr)-Fe-B Magnets

Grade
Remanence
(Br)

Coercivity
(Hcb)

Intrinsic
Coercivity
(Hci)

Maximum
Energy
Product
((BH)max)

Maximum
Working
Temp. (°C)

(T) (kA/m) (kA/m) (kJ/m³)

(Nd,Pr)35 1.17-1.21 860-899 955-1035 263-287 80

(Nd,Pr)38H 1.22-1.26 923-963 1353-1433 287-310 120

(Nd,Pr)42SH 1.28-1.32 995-1035 1592-1751 318-342 150

Note: The properties of didymium-based magnets can vary based on the specific ratio of

neodymium to praseodymium and the manufacturing process.

Table 2: Typical Magnetic Properties of Sintered Neodymium-Iron-Boron (NdFeB) Magnets
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Grade
Remanence
(Br)

Coercivity
(Hcb)

Intrinsic
Coercivity
(Hci)

Maximum
Energy
Product
((BH)max)

Maximum
Working
Temp. (°C)

(T) (kA/m) (kA/m) (kJ/m³)

N35 1.17-1.21 868-899 >955 263-287 80

N42 1.29-1.32 955-995 >955 318-342 80

N52 1.43-1.48 876-923 >876 398-422 80

N35H 1.17-1.21 876-907 >1353 263-287 120

N42SH 1.28-1.32 963-1003 >1592 318-342 150

N38UH 1.22-1.25 923-955 >1990 287-310 180

Table 3: Typical Magnetic Properties of Sintered Samarium-Cobalt (SmCo) Magnets

Grade
Remanence
(Br)

Coercivity
(Hcb)

Intrinsic
Coercivity
(Hci)

Maximum
Energy
Product
((BH)max)

Maximum
Working
Temp. (°C)

(T) (kA/m) (kA/m) (kJ/m³)

SmCo16

(1:5)
0.80-0.85 605-653 1194-1592 119-135 250

SmCo22

(1:5)
0.95-1.00 716-756 1194-1831 159-175 250

SmCo26

(2:17)
1.00-1.08 732-796 1194-1433 191-215 300-350

SmCo30

(2:17)
1.08-1.12 796-836 1353-1592 223-247 300-350

Table 4: Comparison of Thermal Properties
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Magnet Type
Reversible Temp.
Coefficient of Br (α,
%/°C)

Reversible Temp.
Coefficient of Hci
(β, %/°C)

Curie Temperature
(°C)

NdFeB -0.09 to -0.12 -0.4 to -0.6 310-380

Didymium (NdPr)-Fe-

B
Similar to NdFeB Similar to NdFeB 310-380

SmCo (1:5) -0.04 to -0.05 -0.25 to -0.35 700-750

SmCo (2:17) -0.03 to -0.04 -0.15 to -0.30 800-850

Experimental Protocols
The accurate characterization of permanent magnets is essential for quality control and

research. The following are detailed methodologies for key experiments cited in the comparison

of these magnetic materials.

Hysteresigraph Measurement (Permeameter)
This method, standardized by ASTM A977/A977M, is a closed-circuit test used to determine the

second-quadrant demagnetization curve of a permanent magnet. From this curve, key

parameters such as remanence (Br), coercivity (Hcb and Hci), and maximum energy product

((BH)max) are derived.

Methodology:

Sample Preparation: A test specimen of a defined geometry (typically a cylinder or prism) is

precisely machined from the magnet material.

Magnetization: For high-coercivity materials like rare-earth magnets, the sample is first

magnetized to saturation in a separate high-field pulse magnetizer.

Mounting: The magnetized sample is placed between the poles of an electromagnet in the

hysteresigraph, creating a closed magnetic circuit. A sensing coil is placed around the

sample to measure the magnetic flux density (B), and a Hall probe or other magnetic field

sensor is positioned near the sample surface to measure the magnetic field strength (H).
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Measurement: A computer-controlled power supply sweeps the current to the electromagnet,

applying a demagnetizing field to the sample. The corresponding values of B and H are

recorded simultaneously.

Data Analysis: The collected data points are plotted to generate the B-H (normal) and J-H

(intrinsic) hysteresis loops. From the second quadrant of these loops, the key magnetic

properties are determined.

Vibrating Sample Magnetometer (VSM)
A VSM is an open-circuit measurement technique used to determine the magnetic moment of a

sample. It is particularly useful for characterizing small or irregularly shaped samples and for

measurements at varying temperatures.

Methodology:

Sample Preparation and Mounting: A small sample of the magnetic material is mounted on a

non-magnetic sample rod.

System Setup: The sample rod is inserted into the VSM, positioning the sample within a set

of pick-up coils located in a uniform magnetic field generated by an electromagnet.

Measurement: The sample is vibrated at a constant frequency and amplitude. According to

Faraday's law of induction, the changing magnetic flux from the vibrating sample induces a

voltage in the pick-up coils. This voltage is proportional to the magnetic moment of the

sample. The external magnetic field is swept, and the induced voltage is measured at each

field step.

Data Correction and Analysis: The measured magnetic moment is corrected for the sample

volume or mass to obtain magnetization (M). Due to the open-circuit nature of the

measurement, a demagnetization correction based on the sample's geometry must be

applied to obtain the intrinsic magnetic properties. The M-H hysteresis loop is then plotted,

from which parameters like saturation magnetization, remanence, and coercivity are

determined.
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Visualization of Experimental Workflow and Material
Comparison
Experimental Workflow for Magnetic Characterization
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Caption: Workflow for characterizing permanent magnets.
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Logical Relationship of Rare-Earth Magnet Selection

Performance Criteria

Magnet Selection
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Caption: Decision tree for rare-earth magnet selection.

Concluding Remarks
The choice between didymium-based, standard NdFeB, and SmCo magnets is a trade-off

between magnetic performance, temperature stability, corrosion resistance, and cost.

NdFeB and Didymium-based magnets offer the highest magnetic strength at room

temperature, making them ideal for applications requiring high power in a compact size.[1][2]

The use of didymium (praseodymium-neodymium mixture) can be a cost-effective alternative

to pure neodymium without a significant compromise in performance for many standard
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applications. However, their lower operating temperatures and susceptibility to corrosion

necessitate careful grade selection and often protective coatings.[2]

SmCo magnets, while having a lower energy product than their neodymium-based

counterparts at ambient temperatures, exhibit superior performance at elevated

temperatures and in corrosive environments.[3][4] Their excellent thermal stability and

intrinsic corrosion resistance make them the preferred choice for demanding applications in

aerospace, military, and high-performance motors.[4]

For researchers and professionals, a thorough understanding of the application's

environmental and performance requirements is paramount. The quantitative data and

standardized testing protocols provided in this guide serve as a foundational resource for

making an optimal material selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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